80-78-4

Solanidine

In Stock

• CAS RN:
• 80-78-4

• Formula:
• C27H43NO

• InChI:
• InChI=1S/C27H43NO/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h6,16-17,19-25,29H,5,7-15H2,1-4H3/t16-,17+,19-,20+,21-,22-,23+,24-,25-,26-,27-/m0/s1

• InChIKey:
• JVKYZPBMZPJNAJ-OQFNDJACSA-N

• Solanidine analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Solanidine, also known as solatubin or solanid-5-en-3-ol, belongs to the class of organic compounds known as solanidines and derivatives. These are steroids with a structure based on the solanidane skeleton. Solanidane arises from the conversion of a cholestane side-chain into a bicyclic system. Thus, solanidine is considered to be a sterol lipid molecule. Solanidine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Solanidine has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, solanidine is primarily located in the membrane (predicted from logP) and cytoplasm. Solanidine can be converted into solanine.
  Solanidine is a steroid...

Pentafluoronitrobenzene

In Stock

• CAS RN:
• 880-78-4

• Formula:
• C6F5NO2

• InChI:
• InChI=1S/C6F5NO2/c7-1-2(8)4(10)6(12(13)14)5(11)3(1)9

• InChIKey:
• INUOFQAJCYUOJR-UHFFFAOYSA-N

• Electron attachment to pentafluoronitrobenzene has been studied in the energy range 0-16eV by means of a crossed electron-molecular beam experiment with mass spectrometric detection of the anions. The electroreduction of pentafluoronitrobenzene in dimethylformamide solution results in the formation of the dimer, octafluoro-4,4′ -dinitro-biphenyl.
  
  

Platyphylline

In Stock

• CAS RN:
• 480-78-4

• Formula:
• C18H27NO5

• InChI:
• InChI=1S/C18H27NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-14(15(13)19)24-16(12)20/h4,11,13-15,22H,5-10H2,1-3H3/b12-4+/t11-,13+,14-,15-,18-/m1/s1

• InChIKey:
• BTHCJHQOYFUIMG-URPYTINPSA-N

• Platyphylline is a macrolide.

2-Naphthalenecarboxamide, N,N'-(2-chloro-1,4-phenylene)bis[4-[(2,5-dichlorophenyl)azo]-3-hydroxy-

Usually In Stock

• CAS RN:
• 5280-78-4

• Formula:
• C40H23Cl5N6O4

• InChI:
• InChI=1S/C40H23Cl5N6O4/c41-22-9-12-29(43)33(17-22)48-50-35-25-7-3-1-5-20(25)15-27(37(35)52)39(54)46-24-11-14-32(31(45)19-24)47-40(55)28-16-21-6-2-4-8-26(21)36(38(28)53)51-49-34-18-23(42)10-13-30(34)44/h1-19,52-53H,(H,46,54)(H,47,55)

• InChIKey:
• IJBLMBVNVKWXHY-UHFFFAOYSA-N

• 2-Naphthalenecarboxamide, N,N'-(2-chloro-1,4-phenylene)bis[4-[(2,5-dichlorophenyl)azo]-3-hydroxy-, also known as 2-Naphthalenecarboxamide, N,N'-(2-chloro-1,4-phenylene)bis[4-[(2,5-dichlorophenyl)azo]-3-hydroxy-, is a useful research compound. Its molecular formula is C40H23Cl5N6O4 and its molecular weight is 828.9 g/mol. The purity is usually 95%.

ethyl 2-((1-phenyl-1H-tetrazol-5-yl)thio)acetate

In Stock

• CAS RN:
• 13980-78-4

• Formula:
• C11H12N4O2S

• InChI:
• InChI=1S/C11H12N4O2S/c1-2-17-10(16)8-18-11-12-13-14-15(11)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3

• InChIKey:
• ZZEPFFJCNRUHDM-UHFFFAOYSA-N

• Ethyl 2-((1-phenyl-1H-tetrazol-5-yl)thio)acetate is a useful research compound. Its molecular formula is C11H12N4O2S and its molecular weight is 264.31 g/mol. The purity is usually 95%.

4-(Allyloxy)-butanal

In Stock

• CAS RN:
• 63880-78-4

• Formula:
• C7H12O2

• InChI:
• InChI=1S/C7H12O2/c1-2-6-9-7-4-3-5-8/h2,5H,1,3-4,6-7H2

• InChIKey:
• OGOBEXBNRNHSEO-UHFFFAOYSA-N

• 4-(Allyloxy)-butanal is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.171. The purity is usually 95%.

Chromium(3+);hydrogen sulfate

In Stock

• CAS RN:
• 39380-78-4

• Formula:
• CrH3O12S3

• InChI:
• InChI=1S/Cr.3H2O4S/c;3*1-5(2,3)4/h;3*(H2,1,2,3,4)/q+3;;;/p-3

• InChIKey:
• QGLWFXMFZPIQLE-UHFFFAOYSA-K

• Chromium(3+);hydrogen sulfate is a useful research compound. Its molecular formula is CrH3O12S3 and its molecular weight is 343.2 g/mol. The purity is usually 95%.

Pyridine, 4-((5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-2-(2-(phenylmethoxy)ethyl)-1H-imidazol-1-yl)methyl)-

• CAS RN:
• 178980-78-4

• Formula:
• C27H27Cl2N3OS

• InChI:
• InChI=1S/C27H27Cl2N3OS/c1-19(2)26-27(34-24-15-22(28)14-23(29)16-24)32(17-20-8-11-30-12-9-20)25(31-26)10-13-33-18-21-6-4-3-5-7-21/h3-9,11-12,14-16,19H,10,13,17-18H2,1-2H3

• InChIKey:
• JIUXOMQRVAIPIU-UHFFFAOYSA-N

• Pyridine, 4-((5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-2-(2-(phenylmethoxy)ethyl)-1H-imidazol-1-yl)methyl)- is a useful research compound. Its molecular formula is C27H27Cl2N3OS and its molecular weight is 512.5 g/mol. The purity is usually 95%.

6-(4-Bromophenyl)piperidin-2-one

In Stock

• CAS RN:
• 267880-78-4

• Formula:
• C11H12BrNO

• InChI:
• InChI=1S/C11H12BrNO/c12-9-6-4-8(5-7-9)10-2-1-3-11(14)13-10/h4-7,10H,1-3H2,(H,13,14)

• InChIKey:
• SFPGNDANMWJZEN-UHFFFAOYSA-N

• 6-(4-Bromophenyl)piperidin-2-one is a useful research compound. Its molecular formula is C11H12BrNO and its molecular weight is 254.127. The purity is usually 95%.

Tert-butyl 2-(2-aminoethyl)morpholine-4-carboxylate

In Stock

• CAS RN:
• 259180-78-4

• Formula:
• C11H22N2O3

• InChI:
• InChI=1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-7-15-9(8-13)4-5-12/h9H,4-8,12H2,1-3H3

• InChIKey:
• MKXWMSTYBUMLOC-UHFFFAOYSA-N

• Tert-butyl 2-(2-aminoethyl)morpholine-4-carboxylate is a useful research compound. Its molecular formula is C11H22N2O3 and its molecular weight is 230.3 g/mol. The purity is usually 95%.

1-(3-(dimethylamino)propyl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 380880-78-4

• Formula:
• C23H25FN2O4

• InChI:
• InChI=1S/C23H25FN2O4/c1-25(2)13-4-14-26-20(15-7-11-18(30-3)12-8-15)19(22(28)23(26)29)21(27)16-5-9-17(24)10-6-16/h5-12,20,27H,4,13-14H2,1-3H3/b21-19+

• InChIKey:
• BUNFAOMYMMJAPL-UHFFFAOYSA-N

• 1-(3-(dimethylamino)propyl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H25FN2O4 and its molecular weight is 412.461. The purity is usually 95%.

N-(4-(1-((4-methoxyphenyl)sulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851780-78-4

• Formula:
• C24H25N3O5S2

• InChI:
• InChI=1S/C24H25N3O5S2/c1-17-4-6-19(7-5-17)24-16-23(18-8-10-20(11-9-18)26-33(3,28)29)25-27(24)34(30,31)22-14-12-21(32-2)13-15-22/h4-15,24,26H,16H2,1-3H3

• InChIKey:
• NDCUCUFAEMJLGB-UHFFFAOYSA-N

• N-(4-(1-((4-methoxyphenyl)sulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C24H25N3O5S2 and its molecular weight is 499.6. The purity is usually 95%.

3'-Chloro-3-(3,5-dimethylphenyl)-4'-fluoropropiophenone

In Stock

• CAS RN:
• 898780-78-4

• Formula:
• C17H16ClFO

• InChI:
• InChI=1S/C17H16ClFO/c1-11-7-12(2)9-13(8-11)3-6-17(20)14-4-5-16(19)15(18)10-14/h4-5,7-10H,3,6H2,1-2H3

• InChIKey:
• RIDWWRXZXMBCSD-UHFFFAOYSA-N

• 3'-Chloro-3-(3,5-dimethylphenyl)-4'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H16ClFO and its molecular weight is 290.8 g/mol. The purity is usually 95%.

3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl methanesulfonate

In Stock

• CAS RN:
• 869080-78-4

• Formula:
• C18H16O7S

• InChI:
• InChI=1S/C18H16O7S/c1-22-15-7-5-11(9-17(15)23-2)14-8-12-4-6-13(25-26(3,20)21)10-16(12)24-18(14)19/h4-10H,1-3H3

• InChIKey:
• HPBUOANOMVZNGZ-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl methanesulfonate is a useful research compound. Its molecular formula is C18H16O7S and its molecular weight is 376.38. The purity is usually 95%.

1-(4-Acetylpiperazin-1-yl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)ethanone

In Stock

• CAS RN:
• 953180-78-4

• Formula:
• C18H21N3O4

• InChI:
• InChI=1S/C18H21N3O4/c1-13(22)20-7-9-21(10-8-20)18(23)12-15-11-17(25-19-15)14-3-5-16(24-2)6-4-14/h3-6,11H,7-10,12H2,1-2H3

• InChIKey:
• ZLXWCFXAVUPRQN-UHFFFAOYSA-N

• 1-(4-Acetylpiperazin-1-yl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)ethanone is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.383. The purity is usually 95%.

(R)-3-Methylmorpholine hydrochloride

In Stock

• CAS RN:
• 953780-78-4

• Formula:
• C5H12ClNO

• InChI:
• InChI=1S/C5H11NO.ClH/c1-5-4-7-3-2-6-5;/h5-6H,2-4H2,1H3;1H/t5-;/m1./s1

• InChIKey:
• MSOCQCWIEBVSLF-NUBCRITNSA-N

• (R)-3-Methylmorpholine hydrochloride is a useful research compound. Its molecular formula is C5H12ClNO and its molecular weight is 137.61 g/mol. The purity is usually 95%.

Ethyl 2,2-dimethyl-5-oxocyclopentanecarboxylate

In Stock

• CAS RN:
• 1001180-78-4

• Formula:
• C10H16O3

• InChI:
• InChI=1S/C10H16O3/c1-4-13-9(12)8-7(11)5-6-10(8,2)3/h8H,4-6H2,1-3H3

• InChIKey:
• CDOYMQTVAXPCPY-UHFFFAOYSA-N

• Ethyl 2,2-dimethyl-5-oxocyclopentanecarboxylate is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.235. The purity is usually 95%.

2-((6-Methyl-1,2,3,4-tetrahydroquinolyl)methylene)indane-1,3-dione

In Stock

• CAS RN:
• 1022580-78-4

• Formula:
• C20H17NO2

• InChI:
• InChI=1S/C20H17NO2/c1-13-8-9-18-14(11-13)5-4-10-21(18)12-17-19(22)15-6-2-3-7-16(15)20(17)23/h2-3,6-9,11-12H,4-5,10H2,1H3

• InChIKey:
• XQLUSRHNQAPKJI-UHFFFAOYSA-N

• 2-((6-Methyl-1,2,3,4-tetrahydroquinolyl)methylene)indane-1,3-dione is a useful research compound. Its molecular formula is C20H17NO2 and its molecular weight is 303.361. The purity is usually 95%.

1-(3-methoxyphenyl)-4-(4-(2-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine

In Stock

• CAS RN:
• 1111280-78-4

• Formula:
• C19H17N5O2S

• InChI:
• InChI=1S/C19H17N5O2S/c1-25-13-7-5-6-12(10-13)24-18(20)17(22-23-24)19-21-15(11-27-19)14-8-3-4-9-16(14)26-2/h3-11H,20H2,1-2H3

• InChIKey:
• SOFBVHNEFLVHOV-UHFFFAOYSA-N

• 1-(3-methoxyphenyl)-4-(4-(2-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H17N5O2S and its molecular weight is 379.44. The purity is usually 95%.

3-oxo-N-(thiophen-2-yl)-3H-spiro[isobenzofuran-1,3'-piperidine]-1'-carboxamide

In Stock

• CAS RN:
• 1797280-78-4

• Formula:
• C17H16N2O3S

• InChI:
• InChI=1S/C17H16N2O3S/c20-15-12-5-1-2-6-13(12)17(22-15)8-4-9-19(11-17)16(21)18-14-7-3-10-23-14/h1-3,5-7,10H,4,8-9,11H2,(H,18,21)

• InChIKey:
• WMFHDDNMLPFJKM-UHFFFAOYSA-N

• 3-oxo-N-(thiophen-2-yl)-3H-spiro[isobenzofuran-1,3'-piperidine]-1'-carboxamide is a useful research compound. Its molecular formula is C17H16N2O3S and its molecular weight is 328.39. The purity is usually 95%.

2-cyclopentyl-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)acetamide

In Stock

• CAS RN:
• 1797680-78-4

• Formula:
• C15H23N3O2

• InChI:
• InChI=1S/C15H23N3O2/c1-18-14-6-7-20-10-12(14)13(17-18)9-16-15(19)8-11-4-2-3-5-11/h11H,2-10H2,1H3,(H,16,19)

• InChIKey:
• ACAXARLRTJDQIE-UHFFFAOYSA-N

• 2-cyclopentyl-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H23N3O2 and its molecular weight is 277.368. The purity is usually 95%.